Cas no 6332-07-6 (4-[(4-aminobenzoyl)amino]-5-hydroxynaphthalene-1-sulfonic acid)

• Product name: 4-[(4-aminobenzoyl)amino]-5-hydroxynaphthalene-1-sulfonic acid
• CAS No: 6332-07-6
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.36800
• CID: 959722
• PubChem ID: 235834

4-[(4-aminobenzoyl)amino]-5-hydroxynaphthalene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-aminobenzoyl)amino]-5-hydroxynaphthalene-1-sulfonic acid
• NSC37609; AC1Q6WXZ; AC1L5V9E; CTK5B8628; AR-1F9169; NSC-37609; AG-J-82586;
• 6332-07-6
• NSC-37609
• SCHEMBL11428212
• DTXSID10284551
• NSC37609

• Inchi： InChI=1S/C17H14N2O5S/c18-11-6-4-10(5-7-11)17(21)19-13-8-9-15(25(22,23)24)12-2-1-3-14(20)16(12)13/h1-9,20H,18H2,(H,19,21)(H,22,23,24)
• InChI Key： VSEJUOXJSWVFCB-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC(=C2C(=C1)O)NC(=O)C3=CC=C(C=C3)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 358.06200
• Monoisotopic Mass: 358.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 138.10000
• LogP: 4.36160